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Compound of Interest

Compound Name: N-Isobutyrylglycine-d2

Cat. No.: B15598223

For researchers, scientists, and professionals in drug development, N-Isobutyrylglycine-d2 is
a critical internal standard for the accurate quantification of N-Isobutyrylglycine in biological
samples. This deuterated analog is essential for mass spectrometry-based metabolomics and
clinical diagnostic research, particularly in studies of inborn errors of metabolism. This guide
provides an in-depth overview of commercial suppliers, available product specifications, and a
typical experimental workflow for its application.

Commercial Availability

N-Isobutyrylglycine-d2 is available from specialized chemical suppliers that focus on stable
isotope-labeled compounds for research purposes. The primary application of this compound is
as an internal standard in quantitative analyses by nuclear magnetic resonance (NMR), gas
chromatography-mass spectrometry (GC-MS), or liquid chromatography-mass spectrometry
(LC-MS).

A key supplier identified is MedChemExpress (MCE), which provides N-Isobutyrylglycine-d2
under the catalog number HY-W141928S1.[1] Another potential source is Smolecule.[2] While
other vendors may exist, the following data is based on the available technical specifications.

Technical Data

The quality and specifications of N-Isobutyrylglycine-d2 are crucial for its function as an
internal standard. The data presented below has been compiled from a publicly available
Certificate of Analysis.
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Parameter Specification Supplier/Source

Product Name N-Isobutyrylglycine-d2 MedChemExpress|[1]
Catalog Number HY-W141928S1 MedChemExpress[1]
CAS Number 1219795-05-7 MedChemExpress|[1]
Molecular Formula CeHoD2NO3 MedChemExpress|[1]
Molecular Weight 147.17 g/mol MedChemExpress[1]
Purity (by HPLC) 99.43% MedChemExpress|[1]
Isotopic Enrichment 98.5% MedChemExpress|[1]
Appearance White to off-white solid MedChemExpress|[1]

Powder: -20°C for 3 years, 4°C
for 2 years. In solvent: -80°C

Storage MedChemExpress[1]
for 6 months, -20°C for 1

month.

Experimental Protocol: Use as an Internal Standard

The following protocol outlines a general methodology for the use of N-Isobutyrylglycine-d2
as an internal standard for the quantification of endogenous N-Isobutyrylglycine in a biological
matrix (e.g., urine or plasma) by LC-MS/MS.

1. Preparation of Stock and Working Solutions:

e Stock Solution (1 mg/mL): Accurately weigh a precise amount of N-Isobutyrylglycine-d2
and dissolve it in a suitable solvent (e.g., methanol or water) to achieve a final concentration
of 1 mg/mL.

e Working Solution: Serially dilute the stock solution with the appropriate solvent to create a
working solution at a concentration suitable for spiking into calibration standards and
unknown samples. The final concentration will depend on the expected levels of the analyte
in the samples and the sensitivity of the mass spectrometer.

2. Sample Preparation:
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Thaw biological samples (e.g., urine, plasma) on ice.

To a fixed volume of each sample, calibration standard, and quality control sample, add a
precise volume of the N-Isobutyrylglycine-d2 working solution. This ensures that the
internal standard is present at the same concentration in all samples.

Perform a protein precipitation step if working with plasma or serum. This is typically done by
adding a cold organic solvent like acetonitrile.

Vortex the samples and centrifuge to pellet the precipitated proteins.

Transfer the supernatant to a new tube and evaporate to dryness under a stream of nitrogen.
Reconstitute the dried extract in a mobile phase-compatible solvent for LC-MS analysis.

. LC-MS/MS Analysis:

Develop a liquid chromatography method to separate N-Isobutyrylglycine from other matrix
components.

Optimize the mass spectrometer settings for the detection of both N-Isobutyrylglycine and N-
Isobutyrylglycine-d2. This involves selecting the appropriate precursor and product ions for
each compound in Multiple Reaction Monitoring (MRM) mode.

Inject the prepared samples onto the LC-MS/MS system.

. Data Analysis:

Construct a calibration curve by plotting the ratio of the peak area of the N-Isobutyrylglycine
to the peak area of the N-Isobutyrylglycine-d2 against the concentration of the calibration
standards.

Determine the concentration of N-Isobutyrylglycine in the unknown samples by interpolating
their peak area ratios from the calibration curve.

Diagrams
Experimental Workflow
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Caption: Workflow for quantification using an internal standard.

Valine Catabolism Pathway

N-Isobutyrylglycine is a metabolite in the valine catabolism pathway. Elevated levels are
observed in individuals with isobutyryl-CoA dehydrogenase deficiency.[3][4][5]
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Caption: Simplified valine catabolism pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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